8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one
Overview
Description
8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one is an organic compound that belongs to the class of benzoxazepines. This compound is characterized by its unique structure, which includes a bromine atom, two methyl groups, and a tetrahydrobenzoxazepine ring. It is typically found as a white solid, which can be either a crystalline powder or crystals .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one involves multiple steps. One common method includes the bromination of a suitable precursor followed by cyclization to form the benzoxazepine ring. The reaction conditions often require specific reagents and catalysts to ensure high yield and purity. For example, the use of bromine or N-bromosuccinimide (NBS) as brominating agents under controlled temperature and solvent conditions is common .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency. The choice of solvents, catalysts, and purification methods are crucial in industrial settings to meet regulatory standards and cost-effectiveness .
Chemical Reactions Analysis
Types of Reactions
8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.
Cyclization Reactions: It can participate in cyclization reactions to form more complex ring structures.
Common Reagents and Conditions
Common reagents used in these reactions include:
Nucleophiles: Such as amines or thiols for substitution reactions.
Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation.
Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzoxazepines, while oxidation and reduction can lead to different oxidation states of the compound .
Scientific Research Applications
8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activities, such as receptor binding and enzyme inhibition.
Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.
Industry: Used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one involves its interaction with specific molecular targets. It may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one include:
- 8-bromo-2,2-dimethyl-6-(methylsulfonyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
- 8-bromo-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
Uniqueness
What sets this compound apart is its specific substitution pattern and the presence of the bromine atom, which can significantly influence its reactivity and biological activity. This makes it a valuable compound for various research and industrial applications .
Properties
CAS No. |
2634764-27-3 |
|---|---|
Molecular Formula |
C11H12BrNO2 |
Molecular Weight |
270.1 |
Purity |
95 |
Origin of Product |
United States |
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